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Compound of Interest

Compound Name: 2,3-Dichlorobiphenyl

Cat. No.: B103536 Get Quote

For researchers and scientists engaged in drug development and chemical analysis, precise

identification of chemical compounds is paramount. This technical brief provides the Chemical

Abstracts Service (CAS) number and a list of synonyms for 2,3-Dichlorobiphenyl, a
compound belonging to the polychlorinated biphenyl (PCB) family.

The definitive CAS registry number for 2,3-Dichlorobiphenyl is 16605-91-7.[1][2][3][4] This

unique numerical identifier is assigned by the Chemical Abstracts Service and is used globally

to provide an unambiguous way to identify a specific chemical substance.

In addition to its CAS number, 2,3-Dichlorobiphenyl is known by several other names and

identifiers in scientific literature and chemical databases. These synonyms are crucial for

comprehensive literature searches and for identifying the compound in various contexts.

Table 1: Synonyms and Identifiers for 2,3-Dichlorobiphenyl
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Synonym Type Synonym

Systematic Name 1,2-dichloro-3-phenylbenzene[4]

IUPAC Name 1,1'-Biphenyl, 2,3-dichloro-[3]

Common Synonyms 2,3-Dichloro-1,1'-biphenyl[3][4]

Biphenyl, 2,3-dichloro-[3]

PCB Number PCB 5[3][4]

Ballschmiter No. BALLSCHMITER NO 5[3]

BZ No. BZ NO 5[3]

Abbreviation 2,3-PCB[3]

Experimental Data and Protocols
A comprehensive understanding of a compound's properties and behavior is essential for

research and development. Below are key physical and chemical properties of 2,3-
Dichlorobiphenyl, along with a representative experimental protocol for its analysis.

Table 2: Physicochemical Properties of 2,3-Dichlorobiphenyl

Property Value

Molecular Formula C12H8Cl2[3]

Molecular Weight 223.1 g/mol [3]

Exact Mass 222.00000[3]

Melting Point -107.3 °C[1][2]

Boiling Point 99.2 °C[1][2]

Flash Point 10.4 °F (-12 °C) (closed cup)[1][2]

XLogP3 4.8[4]
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Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2,3-
Dichlorobiphenyl

This protocol outlines a standard method for the detection and quantification of 2,3-
Dichlorobiphenyl in an isooctane matrix, a common scenario in environmental and

toxicological studies.

Objective: To identify and quantify 2,3-Dichlorobiphenyl using GC-MS.

Materials:

2,3-Dichlorobiphenyl certified reference material (e.g., 35 µg/mL in isooctane)[1]

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., non-polar)

Helium (carrier gas)

Standard laboratory glassware and autosampler vials

Procedure:

Instrument Setup:

Set the GC oven temperature program to achieve separation of PCB congeners. A typical

program might start at a low temperature and ramp up to a higher temperature.

Set the injector temperature and transfer line temperature to ensure proper volatilization

without degradation.

Configure the mass spectrometer to operate in a suitable mode, such as electron

ionization (EI) with selected ion monitoring (SIM) for enhanced sensitivity and specificity.

Calibration:

Prepare a series of calibration standards by diluting the certified reference material to

known concentrations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.benchchem.com/product/b103536?utm_src=pdf-body
https://www.accustandard.com/prod0000399.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the calibration standards into the GC-MS to establish a calibration curve.

Sample Analysis:

Inject the sample solution containing the unknown concentration of 2,3-Dichlorobiphenyl
into the GC-MS.

Data Analysis:

Identify the 2,3-Dichlorobiphenyl peak in the chromatogram based on its retention time,

which should match that of the standard.

Confirm the identity of the peak by comparing its mass spectrum with a reference

spectrum.

Quantify the amount of 2,3-Dichlorobiphenyl in the sample by using the calibration curve.

Logical Workflow for Compound Identification and
Analysis
The following diagram illustrates the logical workflow for identifying and analyzing a chemical

compound like 2,3-Dichlorobiphenyl in a research setting.
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Caption: Workflow for the identification and analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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